Cas no 628330-11-0 (Benzeneacetonitrile, 3-methoxy-5-(phenylmethoxy)-)
628330-11-0 structure
Product Name:Benzeneacetonitrile, 3-methoxy-5-(phenylmethoxy)-
CAS No:628330-11-0
MF:C16H15NO2
MW:253.295804262161
CID:1640212
Update Time:2024-09-12
Benzeneacetonitrile, 3-methoxy-5-(phenylmethoxy)- Chemical and Physical Properties
Names and Identifiers
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- Benzeneacetonitrile, 3-methoxy-5-(phenylmethoxy)-
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- Inchi: 1S/C16H15NO2/c1-18-15-9-14(7-8-17)10-16(11-15)19-12-13-5-3-2-4-6-13/h2-6,9-11H,7,12H2,1H3
- InChI Key: UGTWMPWNSHWCNY-UHFFFAOYSA-N
- SMILES: C1(CC#N)=CC(OCC2=CC=CC=C2)=CC(OC)=C1
Computed Properties
- Exact Mass: 253.11035
Experimental Properties
- Density: 1.129±0.06 g/cm3(Predicted)
- Boiling Point: 427.8±35.0 °C(Predicted)
- PSA: 42.25
Benzeneacetonitrile, 3-methoxy-5-(phenylmethoxy)- Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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